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Compound of Interest

Compound Name: Ziprasidone D8

Cat. No.: B1139300 Get Quote

Ziprasidone-d8: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ziprasidone-d8, a deuterated analog of

the atypical antipsychotic Ziprasidone. It is primarily utilized as an internal standard in

pharmacokinetic and bioanalytical studies to ensure the precise quantification of Ziprasidone in

biological matrices. This document outlines its chemical properties, provides a detailed

experimental protocol for its use in liquid chromatography-tandem mass spectrometry (LC-

MS/MS) analysis, and presents a visual representation of its chemical structure.

Core Chemical and Physical Data
The fundamental properties of Ziprasidone-d8 are summarized in the table below, offering a

quick reference for researchers.
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Property Value

Molecular Formula C21H13D8ClN4OS[1][2][3][4][5]

Molecular Weight 420.98 g/mol [2][3][5]

CAS Number 1126745-58-1[1]

Formal Name

5-[2-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl-

2,2,3,3,5,5,6,6-d8]ethyl]-6-chloro-1,3-dihydro-

2H-indol-2-one[1]

Synonyms CP-88059-d8, [2H8]-Ziprasidone[1][4]

Purity ≥99% deuterated forms (d1-d8)[1]

Physical Form Solid[1]

Solubility Slightly soluble in DMSO and Methanol[1]

Predicted Density 1.4±0.1 g/cm³[4]

Predicted Boiling Point 554.8±50.0 °C at 760 mmHg[4]

Predicted Flash Point 289.3±30.1 °C[4]

Chemical Structure of Ziprasidone-d8
The following diagram illustrates the two-dimensional chemical structure of Ziprasidone-d8,

highlighting the positions of the eight deuterium atoms.
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Chemical structure of Ziprasidone-d8.

Experimental Protocol: Quantification of
Ziprasidone in Human Plasma by LC-MS/MS
This section details a validated method for the quantification of Ziprasidone in human plasma

using Ziprasidone-d8 as an internal standard. This protocol is adapted from established

bioanalytical methods.[1][2]

Preparation of Standard and Internal Standard Stock
Solutions

Ziprasidone Stock Solution (1000 µg/mL): Accurately weigh 5.00 mg of Ziprasidone working

standard and transfer it into a 5 mL volumetric flask. Dissolve the standard in 2.5 mL of
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methanol and make up the volume to the mark with methanol.[1]

Ziprasidone-d8 Internal Standard (IS) Stock Solution (1000 µg/mL): Accurately weigh 5.00

mg of Ziprasidone-d8 and transfer it into a 5 mL volumetric flask. Dissolve the standard in 2.5

mL of methanol and make up the volume to the mark with methanol.[1]

Working Internal Standard Solution (100 ng/mL): Further dilute the Ziprasidone-d8 stock

solution to a final concentration of 100 ng/mL.[1]

Sample Preparation (Liquid-Liquid Extraction)
Thaw frozen human plasma samples and vortex to ensure homogeneity.[1]

Pipette 100 µL of the plasma sample into a clean vial.[1]

Add 50 µL of the 100 ng/mL Ziprasidone-d8 internal standard solution to all samples, except

for the blank plasma sample.[1]

Add 100 µL of a suitable buffer (e.g., Buffer-2 as mentioned in the reference) to all samples

and vortex.[1]

Perform liquid-liquid extraction by adding an appropriate organic solvent.

Centrifuge the samples to separate the organic and aqueous layers.

Transfer the organic layer to a new tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.

LC-MS/MS Instrumentation and Conditions
Liquid Chromatography:

Column: Zorbax Eclipse XDB-C18, 100×4.6 mm, 3.5 µm.[1][2]

Mobile Phase: Acetonitrile and a buffer solution (e.g., Buffer-1) in a ratio of 85:15 (v/v).[1]

[2]
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Diluent: 50% Acetonitrile in water.[1][2]

Flow Rate: As optimized for the specific system.

Column Temperature: Ambient or as specified.

Mass Spectrometry:

Ionization Mode: Positive electrospray ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Ziprasidone: m/z 413.00 → 193.99[1]

Ziprasidone-d8 (IS): m/z 421.10 → 193.98[1]

Collision Energy: 30 eV for both transitions.[1]

Method Validation and Data Analysis
The method should be validated for linearity, accuracy, precision, selectivity, and stability

according to regulatory guidelines. The concentration of Ziprasidone in the plasma samples is

determined by calculating the peak area ratio of the analyte to the internal standard and

comparing it to a standard curve. The linear range for this method has been reported to be from

0.2980 ng/mL to 201.4820 ng/mL.[1][2] Data acquisition and processing are performed using

appropriate software, such as Mass Lynx.[1][2]

Logical Workflow for Bioanalytical Method
The following diagram illustrates the logical workflow for the quantification of Ziprasidone in a

biological sample using Ziprasidone-d8.
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Workflow for Ziprasidone quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. jocpr.com [jocpr.com]

2. jocpr.com [jocpr.com]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. A simple and rapid LC-MS/MS method for the simultaneous determination of eight
antipsychotics in human serum, and its application to therapeutic drug monitoring - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Ziprasidone D8 chemical structure and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139300#ziprasidone-d8-chemical-structure-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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